Cas no 1040659-32-2 (3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide
• CAS No: 1040659-32-2
• MF: C₂₁H₂₃ClN₂O₄S
• MW: 434.936323404312
• CID: 6016537
• PubChem ID: 25852249
• Update Time: 2025-05-30

3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide
• 3-chloro-N-[1-(cyclopentanecarbonyl)-2,3-dihydroindol-6-yl]-4-methoxybenzenesulfonamide
• SR-01000920950-1
• 1040659-32-2
• SR-01000920950
• 3-chloro-N-(1-(cyclopentanecarbonyl)indolin-6-yl)-4-methoxybenzenesulfonamide
• AKOS024498276
• F5099-0164

• Inchi： 1S/C21H23ClN2O4S/c1-28-20-9-8-17(13-18(20)22)29(26,27)23-16-7-6-14-10-11-24(19(14)12-16)21(25)15-4-2-3-5-15/h6-9,12-13,15,23H,2-5,10-11H2,1H3
• InChI Key： WRNTWRNMXIOFST-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C2CCCC2)=O)(=O)=O)=CC=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 434.1067061g/mol
• Monoisotopic Mass: 434.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.1Ų

Additional information on 3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide

Introduction to 3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide (CAS No. 1040659-32-2)

The compound 3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide, identified by its CAS number 1040659-32-2, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The structural motif incorporates a sulfonamide moiety, a cyclopentanecarbonyl group, and a dihydroindole scaffold, which collectively contribute to its unique chemical and pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The indole scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. The presence of the 1-cyclopentanecarbonyl group in this compound not only enhances its lipophilicity but also influences its interactions with biological targets. This structural feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

The 4-methoxybenzene-1-sulfonamide component of the molecule introduces a hydrophilic sulfonamide group, which is known for its ability to improve solubility and metabolic stability. This balance between hydrophobic and hydrophilic regions is a key factor in determining the compound's bioavailability and pharmacological activity. Furthermore, the 3-chloro substituent at the aromatic ring can serve as a point of interaction with biological targets, potentially enhancing binding affinity and selectivity.

Recent studies have highlighted the importance of sulfonamide derivatives in the development of antimicrobial and anti-inflammatory agents. The sulfonamide group in this compound is particularly noteworthy for its potential to disrupt bacterial cell wall synthesis or inhibit key enzymatic pathways. Additionally, the dihydroindole moiety has been implicated in various neurological and cardiovascular applications, underscoring the compound's multifaceted therapeutic potential.

The synthesis of 3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the dihydroindole core through cyclization reactions, followed by functionalization with the cyclopentanecarbonyl group. Subsequent introduction of the sulfonamide and chloro substituents completes the molecular architecture. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial findings suggest that it exhibits promising activity against certain bacterial strains, likely due to its ability to interfere with essential metabolic pathways. Moreover, preliminary data indicate potential anti-inflammatory effects, which could make it a valuable candidate for treating chronic inflammatory diseases. These early results are encouraging and warrant further investigation into its mechanism of action.

The development of novel drug candidates relies heavily on understanding their interactions with biological targets at a molecular level. Computational modeling and molecular dynamics simulations have been instrumental in predicting how 3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide interacts with proteins and enzymes. These studies provide insights into binding affinities, orientation within active sites, and potential side effects. Such information is critical for optimizing lead compounds before they enter preclinical testing.

As research progresses, interdisciplinary approaches combining synthetic chemistry, computational biology, and pharmacology will be essential for maximizing the therapeutic potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies can accelerate the translation of laboratory findings into clinical applications. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms will further enhance our ability to identify promising candidates like this one.

The future prospects for 3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide are bright, given its unique structural features and preliminary biological activity. Continued research will focus on refining its chemical properties to improve pharmacokinetic profiles while maintaining or enhancing therapeutic efficacy. Additionally, exploring derivative compounds through structure-based drug design may uncover even more potent and selective agents based on this scaffold.

In conclusion,3-chloro-N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)-4-methoxybenzene-1-sulfonamide (CAS No. 1040659-32-2) represents a significant contribution to medicinal chemistry research. Its complex structure offers intriguing opportunities for developing novel therapeutic agents with broad applications across multiple disease areas. As scientific understanding evolves and new technologies emerge,this compound will continue to be a subject of intense study and innovation.